Cas no 1249460-52-3 (2-Butanone, 3-bromo-4-(4-fluorophenyl)-)

• Product Name: 2-Butanone, 3-bromo-4-(4-fluorophenyl)-
• CAS No: 1249460-52-3
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5216526
• Update Time: 2025-10-29

2-Butanone, 3-bromo-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(4-fluorophenyl)butan-2-one
• 2-Butanone, 3-bromo-4-(4-fluorophenyl)-

• Inchi： 1S/C10H10BrFO/c1-7(13)10(11)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3
• InChI Key： RZNGYZNDAPZUBS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Butanone, 3-bromo-4-(4-fluorophenyl)-

Introduction to 2-Butanone, 3-bromo-4-(4-fluorophenyl)- (CAS No. 1249460-52-3)

2-Butanone, 3-bromo-4-(4-fluorophenyl)- (CAS No. 1249460-52-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom and a fluorinated phenyl group, which contribute to its potential biological activities and applications in drug discovery.

The chemical structure of 2-Butanone, 3-bromo-4-(4-fluorophenyl)- consists of a ketone functional group attached to a substituted butane backbone. The presence of the bromine atom and the 4-fluorophenyl group imparts specific electronic and steric properties that can influence its reactivity and biological interactions. These features make it an attractive candidate for various medicinal applications, particularly in the development of new therapeutic agents.

Recent studies have highlighted the potential of 2-Butanone, 3-bromo-4-(4-fluorophenyl)- in several areas of research. For instance, its ability to modulate specific biological pathways has been explored in the context of cancer therapy. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its antiproliferative properties, 2-Butanone, 3-bromo-4-(4-fluorophenyl)- has also shown promise in the field of neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems involved in mood disorders such as depression and anxiety. These findings open up new avenues for the development of novel antidepressant and anxiolytic drugs.

The synthesis of 2-Butanone, 3-bromo-4-(4-fluorophenyl)- typically involves multistep organic reactions, including bromination and fluorination processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and scalable production methods.

In terms of safety and handling, it is important to note that while 2-Butanone, 3-bromo-4-(4-fluorophenyl)- is not classified as a hazardous material, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The potential applications of 2-Butanone, 3-bromo-4-(4-fluorophenyl)- extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in polymer synthesis and as a building block for advanced materials with unique properties. Its ability to form stable complexes with metal ions has also been explored for applications in catalysis and coordination chemistry.

In conclusion, 2-Butanone, 3-bromo-4-(4-fluorophenyl)- (CAS No. 1249460-52-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in these fields. As more studies are conducted and new findings are reported, the future prospects for 2-Butanone, 3-bromo-4-(4-fluorophenyl)- remain promising.